

Overview of Suramin's Investigational Applications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Suramin

CAS No.: 145-63-1

Cat. No.: S003035

[Get Quote](#)

Therapeutic Area	Proposed Mechanism of Action	Key Findings / Status	Relevant Citation
Autism Spectrum Disorder (ASD)	Antagonism of purinergic (P2X, P2Y) receptors; potential correction of abnormal cell danger response and mitochondrial dysfunction. [1] [2]	Two randomized controlled trials (2017 - 2023) showed promise for core symptoms; a larger Phase 2 trial (STAT-2A) is currently recruiting. [1] [2] [3]	[1] [2] [3]

| **Viral Infections (e.g., SARS-CoV-2)** | 1) Binds spike protein to block virus-cell interactions (heparan sulfate & ACE2 receptor). 2) Inhibits viral RNA-dependent RNA polymerase (RdRp). [4] | *In vitro* studies show potent inhibition, especially against the Omicron variant (EC50: 3.0 μ M). Activity is linked to its polyanionic character. [4] | [5] [4] | | **Oncology (e.g., Colorectal Cancer)** | Inhibition of the serine protease **hepsin**, which is implicated in tumor invasion and cancer-associated thrombosis. [6] | *In vitro* and zebrafish model studies show reduced cancer cell migration, invasion, and thrombin generation. [6] | [6] | | **Inflammatory Conditions (e.g., Sepsis, Trauma)** | Neutralization of cytotoxic extracellular **histones** released during cellular damage (e.g., from Neutrophil Extracellular Traps). Protects vascular endothelium. [7] | Preclinical studies in mice show **suramin** prevents histone-induced lung injury, endothelial damage, and mortality. [7] | [7] |


Experimental Insights and Pharmacokinetics

While full validation protocols are not available in the searched literature, the studies provide insights into common experimental approaches and critical pharmacokinetic data crucial for any biomarker or drug development program.

- **Common Methodologies:** Research on **suramin** frequently employs techniques like **surface plasmon resonance (SPR)** to study binding affinity to targets like the SARS-CoV-2 spike protein [4], **molecular docking** to model interactions at atomic levels [6] [4], and standardized *in vivo* models to assess efficacy and survival [7]. Clinical studies heavily rely on validated behavioral scales (e.g., ADOS-2, ABC) and safety monitoring [1] [2].
- **Critical Pharmacokinetic Property:** A key finding across studies is **suramin's exceptionally long terminal half-life**, ranging from approximately **14 to 105 days** depending on the population and study design [1] [5]. This property is a major consideration for dosing regimen design, as it leads to significant drug accumulation.

Research Recommendations and Pathways

To bridge the identified information gaps, I have outlined some logical next steps based on common research pathways. The following diagram summarizes this approach.



Click to download full resolution via product page

To advance **suramin** biomarker research, you could focus on:

- **Target Engagement biomarkers:** The most direct approach is to quantify **suramin**'s interaction with its proposed targets. This could involve developing assays to measure the **inhibition of purinergic signaling** in ASD or the **neutralization of extracellular histones** in inflammatory models [1] [7].
- **Downstream effect biomarkers:** Another strategy is to identify and monitor downstream metabolic or inflammatory pathways **suramin** modulates. The "cell danger response" mentioned in ASD research involves specific metabolic perturbations that could serve as biomarker candidates [1].
- **Clinical correlation:** Ultimately, any candidate biomarker must be measured in well-designed clinical trials and statistically correlated with clinical efficacy and safety outcomes to achieve validation [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Low-dose suramin in autism spectrum disorder [pmc.ncbi.nlm.nih.gov]
2. Randomized clinical trial of low dose suramin intravenous ... [pmc.ncbi.nlm.nih.gov]
3. Suramin for the Treatment of Autism Trial: KZ101 in a Male ... [centerwatch.com]
4. Suramin binds and inhibits infection of SARS-CoV-2 ... [nature.com]
5. Phase I, Single-Dose Study to Assess the Pharmacokinetics ... [pmc.ncbi.nlm.nih.gov]
6. Suramin, a drug for the treatment of trypanosomiasis ... [pubmed.ncbi.nlm.nih.gov]
7. The polyanionic drug suramin neutralizes histones and ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Overview of Suramin's Investigational Applications]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b003035#suramin-biomarker-validation-studies>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com